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Compound of Interest

Compound Name: Cefazolin(1-)

Cat. No.: B1200283

Audience: Researchers, scientists, and drug development professionals.
Introduction

Cefazolin, a first-generation cephalosporin antibiotic, is widely used for treating various
bacterial infections.[1][2] Accurate quantification of Cefazolin in pharmaceutical formulations is
crucial for ensuring its therapeutic efficacy and safety. This application note provides a detailed
protocol for the determination of Cefazolin concentration using UV-Vis spectrophotometry, a
simple, cost-effective, and rapid analytical method. The method is based on the principle that
Cefazolin absorbs ultraviolet radiation at a specific wavelength, and the amount of absorbance
is directly proportional to its concentration, as described by the Beer-Lambert Law.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the spectrophotometric
analysis of Cefazolin, compiled from various studies. This data is essential for method
development and validation.
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Parameter Value Solvent/Conditions  Reference
Wavelength of
Maximum Absorbance 270 - 272 nm Purified Water [31141[5]
(Amax)
Phosphate Buffer (pH
271 nm [415]
6 and 8)
273 nm Methanol [3114]
0.1 M Hydrochloric
267 nm ) [31[4]
Acid
Linear Concentration N
8 - 28 ug/mL Purified Water [31[41[6]
Range
Correlation Coefficient -
>0.999 Purified Water [3114]

()

Molar Absorptivity (€)

Not explicitly stated in
most validation
studies, but can be
calculated from the
Beer-Lambert law
using the provided

data.

Limit of Detection
(LOD)

0.017 mg (in a KBr
pellet for FT-IR, not ) ]

) Potassium Bromide
directly comparable to

UV-Vis in solution)

[7]

Limit of Quantification

(LOQ)

0.052 mg (in a KBr
pellet for FT-IR, not

directly comparable to

Potassium Bromide

UV-Vis in solution)

[7]

Experimental Protocols
Materials and Reagents
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e Cefazolin Sodium Reference Standard (RS)

e Cefazolin Sodium sample for analysis (e.g., lyophilized powder for injection)

o Purified water (Milli-Q™ or equivalent)

e Analytical grade solvents (e.g., methanol, hydrochloric acid) as needed

» Phosphate buffers (pH 6.0 and 8.0) as needed

e Class A volumetric flasks (10 mL, 100 mL)

Micropipettes

Instrumentation

o UV-Vis Spectrophotometer (double beam)
e Quartz cuvettes (1 cm path length)

e Analytical balance

Preparation of Standard Stock Solution

» Accurately weigh approximately 20 mg of Cefazolin Sodium Reference Standard.
o Transfer the weighed standard to a 100 mL volumetric flask.

» Dissolve and dilute to volume with purified water to obtain a stock solution with a
concentration of 200 pg/mL.[3]

Preparation of Calibration Standards

o From the 200 pg/mL stock solution, prepare a series of calibration standards by making
appropriate dilutions.[3]

e For alinear range of 8 to 28 pg/mL, transfer aliquots of 0.4, 0.6, 0.8, 1.0, 1.2, and 1.4 mL of
the stock solution into separate 10 mL volumetric flasks.[3]
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» Dilute each flask to the mark with purified water to obtain final concentrations of 8, 12, 16,
20, 24, and 28 pg/mL, respectively.[3]

e Prepare each concentration in triplicate.[3]

Preparation of Sample Solution

e Accurately weigh a quantity of the Cefazolin Sodium sample powder equivalent to 20 mg of
Cefazolin.

o Transfer the sample to a 100 mL volumetric flask.

e Dissolve and dilute to volume with purified water to obtain a stock sample solution of
approximately 200 pug/mL.[3]

o Further dilute the stock sample solution with purified water to a final concentration that falls
within the established linear range (e.g., 20 pg/mL).

Spectrophotometric Measurement

e Set the UV-Vis spectrophotometer to scan a wavelength range of 200-400 nm to determine
the Amax of Cefazolin in the chosen solvent. For Cefazolin in water, the Amax is consistently
observed at approximately 270-272 nm.[3][4][5]

» Set the instrument to measure absorbance at the determined Amax (e.g., 271 nm).
» Use purified water as the blank to zero the spectrophotometer.[3][4]

e Measure the absorbance of each calibration standard and the sample solution in triplicate.

Data Analysis

o Construct a calibration curve by plotting the average absorbance of the calibration standards
against their corresponding concentrations.

o Perform a linear regression analysis on the calibration curve to obtain the equation of the line
(y = mx + c), where 'y" is the absorbance, 'x' is the concentration, 'm' is the slope, and 'c' is
the y-intercept. The correlation coefficient (r?) should be = 0.999.[3][4]
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» Use the equation of the line to calculate the concentration of Cefazolin in the sample solution
based on its measured absorbance.

» Calculate the final concentration of Cefazolin in the original sample, taking into account all
dilution factors.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for spectrophotometric analysis of Cefazolin.

Beer-Lambert Law Relationship
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Caption: Logical relationship of the Beer-Lambert Law.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Spectrophotometric Analysis of
Cefazolin(1-) Concentration]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200283#spectrophotometric-analysis-of-cefazolin-1-
concentration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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